Cas no 2034506-25-5 (2-cyclopropyl-N-[2-(3,5-dimethyl-4-phenyl-1H-pyrazol-1-yl)ethyl]acetamide)

2-Cyclopropyl-N-[2-(3,5-dimethyl-4-phenyl-1H-pyrazol-1-yl)ethyl]acetamide is a specialized organic compound featuring a cyclopropylacetamide moiety linked to a substituted pyrazole ring. Its unique structure, combining a cyclopropyl group with a phenyl-substituted pyrazole, suggests potential utility in medicinal chemistry and agrochemical research. The cyclopropyl group may enhance metabolic stability, while the pyrazole core offers versatility for further functionalization. This compound could serve as a valuable intermediate in the synthesis of biologically active molecules, particularly in the development of enzyme inhibitors or receptor modulators. Its well-defined molecular architecture allows for precise structure-activity relationship studies, making it a promising candidate for targeted research applications.
2-cyclopropyl-N-[2-(3,5-dimethyl-4-phenyl-1H-pyrazol-1-yl)ethyl]acetamide structure
2034506-25-5 structure
Product Name:2-cyclopropyl-N-[2-(3,5-dimethyl-4-phenyl-1H-pyrazol-1-yl)ethyl]acetamide
CAS No:2034506-25-5
MF:C18H23N3O
MW:297.39472413063
CID:5335517
Update Time:2025-06-13

2-cyclopropyl-N-[2-(3,5-dimethyl-4-phenyl-1H-pyrazol-1-yl)ethyl]acetamide Chemical and Physical Properties

Names and Identifiers

    • 2-cyclopropyl-N-(2-(3,5-dimethyl-4-phenyl-1H-pyrazol-1-yl)ethyl)acetamide
    • 2-cyclopropyl-N-[2-(3,5-dimethyl-4-phenylpyrazol-1-yl)ethyl]acetamide
    • 2-cyclopropyl-N-[2-(3,5-dimethyl-4-phenyl-1H-pyrazol-1-yl)ethyl]acetamide
    • Inchi: 1S/C18H23N3O/c1-13-18(16-6-4-3-5-7-16)14(2)21(20-13)11-10-19-17(22)12-15-8-9-15/h3-7,15H,8-12H2,1-2H3,(H,19,22)
    • InChI Key: WIFMDJVXOCNFND-UHFFFAOYSA-N
    • SMILES: O=C(CC1CC1)NCCN1C(C)=C(C2C=CC=CC=2)C(C)=N1

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 6
  • Complexity: 377
  • XLogP3: 3
  • Topological Polar Surface Area: 46.9

2-cyclopropyl-N-[2-(3,5-dimethyl-4-phenyl-1H-pyrazol-1-yl)ethyl]acetamide Pricemore >>

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Additional information on 2-cyclopropyl-N-[2-(3,5-dimethyl-4-phenyl-1H-pyrazol-1-yl)ethyl]acetamide

Comprehensive Overview of 2-cyclopropyl-N-[2-(3,5-dimethyl-4-phenyl-1H-pyrazol-1-yl)ethyl]acetamide (CAS No. 2034506-25-5)

The compound 2-cyclopropyl-N-[2-(3,5-dimethyl-4-phenyl-1H-pyrazol-1-yl)ethyl]acetamide (CAS No. 2034506-25-5) is a specialized organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structural features, including a cyclopropyl moiety and a pyrazole ring, make it a promising candidate for various applications. Researchers are particularly interested in its potential as a bioactive scaffold, given its ability to interact with biological targets such as enzymes and receptors. The presence of both acetamide and phenyl groups further enhances its versatility in drug design.

In recent years, the demand for novel heterocyclic compounds like 2-cyclopropyl-N-[2-(3,5-dimethyl-4-phenyl-1H-pyrazol-1-yl)ethyl]acetamide has surged, driven by advancements in medicinal chemistry and precision agriculture. This compound aligns with current trends in small-molecule drug discovery, where researchers prioritize molecules with high selectivity and low toxicity. Its CAS No. 2034506-25-5 serves as a critical identifier in databases, enabling seamless collaboration across academic and industrial labs. Moreover, its structural complexity offers opportunities for structure-activity relationship (SAR) studies, a hot topic in modern pharmacology.

One of the most searched questions in AI-driven chemical research platforms revolves around the synthetic pathways for such compounds. The synthesis of 2-cyclopropyl-N-[2-(3,5-dimethyl-4-phenyl-1H-pyrazol-1-yl)ethyl]acetamide typically involves multi-step reactions, including cyclization and amide coupling. These methods are often optimized for yield and purity, addressing the growing need for cost-effective production in the pharmaceutical industry. Additionally, its physicochemical properties, such as solubility and stability, are frequently analyzed to ensure compatibility with formulation requirements.

The pyrazole core in this compound is a focal point for researchers exploring anti-inflammatory and antimicrobial agents. Recent publications highlight its potential in modulating immune responses, a topic of immense interest in post-pandemic healthcare. Furthermore, the cyclopropyl group is known to enhance metabolic stability, a desirable trait in drug candidates. These attributes make CAS No. 2034506-25-5 a valuable subject for patent filings and preclinical studies.

From an SEO perspective, keywords like "pyrazole derivatives", "acetamide synthesis", and "cyclopropyl applications" are highly relevant to this compound. Analysts note a rising trend in searches for "novel agrochemicals" and "sustainable drug development", areas where this molecule could play a pivotal role. Its inclusion in chemical libraries for high-throughput screening further underscores its commercial and scientific value.

In conclusion, 2-cyclopropyl-N-[2-(3,5-dimethyl-4-phenyl-1H-pyrazol-1-yl)ethyl]acetamide represents a compelling case study in the intersection of organic chemistry and applied sciences. Its CAS No. 2034506-25-5 ensures traceability, while its structural ingenuity continues to inspire innovation across multiple disciplines. As the scientific community delves deeper into its mechanistic pathways and practical applications, this compound is poised to remain a topic of enduring relevance.

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